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Compound of Interest

Compound Name: Azide-PEG8-Tos

Cat. No.: B15549878

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, solubility, and

core applications of Azide-PEG8-Tos, a heterobifunctional linker essential for advancements in

bioconjugation, drug delivery, and proteomics. Designed for researchers, scientists, and drug

development professionals, this document offers detailed experimental protocols and data to

facilitate the strategic application of this versatile molecule.

Core Chemical Properties
Azide-PEG8-Tos, with the CAS number 857892-34-3, is a polyethylene glycol (PEG) derivative

featuring a terminal azide group and a tosyl group, separated by an eight-unit PEG spacer. This

structure allows for orthogonal reactions, making it a valuable tool in the synthesis of complex

bioconjugates. The azide group is amenable to "click chemistry," specifically the copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition

(SPAAC), while the tosyl group is an excellent leaving group for nucleophilic substitution

reactions.[1][2]

The key chemical properties of Azide-PEG8-Tos are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C23H39N3O10S [2]

Molecular Weight 549.6 g/mol [2]

CAS Number 857892-34-3 [2]

Physical State
Not specified; likely a liquid or

waxy solid

Purity Typically ≥95%

Storage Recommended at -20°C [2]

Solubility Profile
While specific quantitative solubility data for Azide-PEG8-Tos is not extensively published, the

solubility of structurally similar compounds provides a strong predictive profile. PEG derivatives

are generally known for their solubility in aqueous solutions and a range of organic solvents.[3]

[4] Qualitative data for closely related molecules such as Azide-PEG8-alcohol, Azido-PEG8-

acid, and Azido-PEG8-azide indicate solubility in water, dimethyl sulfoxide (DMSO),

dichloromethane (DCM), and dimethylformamide (DMF).[5][6][7][8]
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Solvent Predicted Solubility Rationale

Water Soluble

The hydrophilic nature of the

PEG chain imparts significant

water solubility.[9]

Dimethyl Sulfoxide (DMSO) Soluble

A common solvent for

preparing high-concentration

stock solutions of PEG

derivatives.[5][6][7][8]

Dimethylformamide (DMF) Soluble

An alternative to DMSO for

stock solution preparation.[5]

[6][7][8]

Dichloromethane (DCM) Soluble

Useful for organic synthesis

and purification steps.[5][6][7]

[8]

Ethanol Likely Soluble

PEG derivatives generally

show good solubility in lower

alcohols.

Experimental Protocols
The bifunctional nature of Azide-PEG8-Tos allows for two distinct and sequential conjugation

strategies.

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol details the reaction of the azide moiety of Azide-PEG8-Tos with an alkyne-

functionalized molecule.

Materials:

Azide-PEG8-Tos

Alkyne-containing molecule (e.g., protein, peptide, small molecule)
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Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other Cu(I)-stabilizing ligand

Reaction Buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

Anhydrous DMSO or DMF

Procedure:

Preparation of Stock Solutions:

Prepare a 10 mM stock solution of Azide-PEG8-Tos in anhydrous DMSO or DMF.

Prepare a stock solution of the alkyne-containing molecule in a compatible buffer.

Prepare a 100 mM stock solution of CuSO₄ in deionized water.

Prepare a 200 mM stock solution of THPTA in deionized water.

Freshly prepare a 1 M stock solution of sodium ascorbate in deionized water.

Reaction Setup:

In a reaction vessel, combine the alkyne-containing molecule with the Azide-PEG8-Tos
stock solution. A slight molar excess (1.2 to 2 equivalents) of the azide linker is

recommended.

In a separate tube, premix CuSO₄ and THPTA in a 1:2 molar ratio.

Add the CuSO₄/THPTA premix to the reaction mixture.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 5-10 mM.

Incubation:
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Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction

progress can be monitored by an appropriate analytical technique such as HPLC or mass

spectrometry.

Purification:

Purify the resulting conjugate using size-exclusion chromatography, dialysis, or another

suitable method to remove excess reagents.

Prepare Stock Solutions
(Azide-PEG8-Tos, Alkyne-Molecule,
CuSO4, THPTA, Sodium Ascorbate)

Reaction Setup
(Combine reactants, add catalyst)

1. Incubation
(Room temperature, 1-4 hours)

2. Purification
(e.g., SEC, Dialysis)

3. Purified Conjugate4.

Click to download full resolution via product page

CuAAC Experimental Workflow

Protocol 2: Nucleophilic Substitution of the Tosyl Group
This protocol describes the reaction of the tosyl group of Azide-PEG8-Tos with a nucleophile,

such as a primary amine or a thiol on a biomolecule.

Materials:

Azide-PEG8-Tos

Nucleophile-containing molecule (e.g., protein with lysine or cysteine residues)

Anhydrous DMF or DMSO

Base (e.g., triethylamine or diisopropylethylamine for amine nucleophiles)

Reaction Buffer (e.g., borate buffer, pH 8.5-9.0 for amines; phosphate buffer, pH 7.0-7.5 for

thiols)

Procedure:

Preparation of Reagents:
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Dissolve the nucleophile-containing molecule in the appropriate reaction buffer.

Prepare a stock solution of Azide-PEG8-Tos in anhydrous DMF or DMSO.

Conjugation Reaction:

Add the Azide-PEG8-Tos stock solution to the solution of the nucleophile-containing

molecule. A 10- to 50-fold molar excess of the PEG linker is a common starting point for

protein conjugations.

If reacting with an amine, add the base to the reaction mixture.

Stir the reaction at room temperature for 2-24 hours. The reaction can be monitored by

analytical techniques to determine the extent of modification.

Quenching and Purification:

Quench the reaction by adding a small molecule with the same nucleophilic group (e.g.,

Tris or glycine for amines, cysteine for thiols).

Purify the conjugate from excess reagents and byproducts using size-exclusion

chromatography or dialysis.

Reactants Reaction Conditions

Azide-PEG8-Tos

Azide-PEG8-Biomolecule Conjugate

Biomolecule-Nu
(e.g., Protein-NH2, Protein-SH)

Solvent (DMF/DMSO)
Base (for amines)

Buffer (pH dependent)

Tosyl leaving group

displaces
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Click to download full resolution via product page

Nucleophilic Substitution Signaling Pathway

Applications in Research and Drug Development
The unique properties of Azide-PEG8-Tos make it a powerful tool in several key areas:

Antibody-Drug Conjugates (ADCs): The linker can be used to attach cytotoxic drugs to

antibodies, leveraging the PEG spacer to improve the ADC's solubility and pharmacokinetic

profile.[1]

PROTACs: In the development of Proteolysis Targeting Chimeras, this linker can connect a

target protein binder and an E3 ligase ligand.[1]

Bioconjugation: It is widely used to PEGylate proteins, peptides, and oligonucleotides to

enhance their therapeutic properties.[10]

Surface Modification: The functional groups can be used to attach the PEG linker to

surfaces, improving their biocompatibility.[10]

This guide serves as a foundational resource for the application of Azide-PEG8-Tos.

Researchers are encouraged to optimize the provided protocols for their specific experimental

contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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